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Compound of Interest

Compound Name: Ethyl 3-chloro-5-nitrobenzoate

Cat. No.: B1418315

Introduction

Ethyl 3-chloro-5-nitrobenzoate is a substituted aromatic compound that serves as a valuable
intermediate in the synthesis of pharmaceuticals and other complex organic molecules.[1] Its
molecular structure, featuring a chlorinated and a nitro functional group on the benzene ring,
imparts specific reactivity that is useful in drug discovery and development.[1] However, these
same functional groups necessitate a rigorous and informed approach to safety and handling.

This guide provides a comprehensive framework for the safe handling, storage, and disposal of
Ethyl 3-chloro-5-nitrobenzoate. Given the limited publicly available toxicological data for this
specific compound, the protocols outlined herein are based on established best practices for
handling related nitroaromatic and chlorinated compounds. Adherence to these guidelines is
critical to ensure the safety of laboratory personnel, maintain experimental integrity, and comply
with regulatory standards.

Compound Identification and Properties

A clear understanding of the physicochemical properties of a compound is the foundation of its
safe handling. While comprehensive experimental data for Ethyl 3-chloro-5-nitrobenzoate is
not widely published, the available information is summarized below. The absence of data for
key metrics like melting point and boiling point underscores the need for cautious handling.
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Property Value Source
CAS Number 1156940-16-7 [21[31[4]1[5]
Molecular Formula C9H8CINO4 [2][3][5][6]
Molecular Weight 229.62 g/mol [21[31[6][7]
Appearance Solid [6]

Boiling Point ~327.0 °C (Predicted) [3]
Density ~1.369 g/cm?3 (Predicted) [3]
Solubility Low water solubility is likely [8]

Hazard Identification and Toxicological Profile

Ethyl 3-chloro-5-nitrobenzoate is classified as an irritant.[6] The primary hazards associated
with this compound are irritation to the eyes, skin, and respiratory system.[6][7] It may be
harmful if swallowed, inhaled, or absorbed through the skin.[6][8]

o Eye Irritation: Causes serious eye irritation.[7][8][9]

o Skin Irritation: Causes skin irritation and may be harmful if absorbed.[6][7][8][9]

o Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[6][7][8][9]
 Ingestion: May be harmful if swallowed and can cause irritation of the digestive tract.[6][10]

Comprehensive toxicological data, such as LD50/LC50 values, are not available.[6] The
compound is not listed as a carcinogen by the ACGIH, IARC, or NTP.[6][10] However, the lack
of data does not imply safety. Therefore, it is prudent to handle this compound as potentially
toxic.

The Hierarchy of Controls for Safe Handling

A systematic approach to safety prioritizes the most effective measures for risk reduction. The
hierarchy of controls is a fundamental concept in chemical safety that moves from eliminating
the hazard to relying on personal protective equipment as the last line of defense.
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Caption: The Hierarchy of Controls model for mitigating chemical exposure risk.

Engineering Controls

Engineering controls are the most effective way to isolate personnel from chemical hazards.

e Chemical Fume Hood: All weighing, transferring, and handling of solid Ethyl 3-chloro-5-
nitrobenzoate must be conducted within a certified chemical fume hood to minimize
inhalation exposure.[11][12]

+ Ventilation: Ensure the laboratory is well-ventilated to keep airborne concentrations of any
chemical low.[6][9]
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o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the immediate work area.[6][12]

Administrative Controls

These are work policies and procedures that reduce exposure duration, frequency, and
severity.

o Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
experiments involving this compound.

» Training: All personnel must be trained on the specific hazards and handling procedures for
this chemical before commencing work.

o Labeling: All containers of Ethyl 3-chloro-5-nitrobenzoate must be clearly labeled with the
full chemical name and appropriate hazard warnings.[11]

Personal Protective Equipment (PPE)

PPE is the final barrier between the user and the chemical. It should never be the sole method
of protection.
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Specifications and

PPE Category Item .
Rationale
Must be worn at all times and
conform to EN 166 or OSHA
Eye/Face Protection Safety Goggles 29 CFR 1910.133 standards to

protect against dust and

splashes.[12]

Face Shield

A face shield should be worn in
addition to goggles when there
is a significant risk of
splashing.[11][12][13]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are a suitable
choice for incidental contact.
[12] Always inspect gloves for
tears or degradation before
use and change them
immediately if contamination

OocCcurs.

Body Protection

Laboratory Coat

A full-length, flame-resistant
lab coat should be worn and
kept buttoned to protect skin
and clothing.[11][12]

Respiratory Protection

NIOSH/MSHA-Approved

Respirator

Required if dust formation is
likely or when working outside
of a fume hood.[6][12]

Standard Operating Procedures
General Handling and Use Protocol

» Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clear of clutter. Confirm the location of the nearest eyewash station and safety

shower.
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» Don PPE: Put on all required PPE as specified in the table above.

» Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to
contain any dust.[12] Use a spatula for transfers and avoid actions that could generate
airborne particles.

» During Experimentation: Keep all containers with the compound clearly labeled and closed
when not in use.

» Post-Handling: Thoroughly wash hands with soap and water after handling is complete, even
if gloves were worn.[9][12] Decontaminate the work surface.

Storage Requirements

Proper storage is crucial to maintain chemical stability and prevent hazardous reactions.
» Conditions: Store in a cool, dry, and well-ventilated area.[6][8][12]

o Container: Keep the container tightly closed to prevent moisture absorption and
contamination.[6][8][12]

o Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents
and strong bases.[6][8][9]

Emergency Response Protocols

Rapid and correct response during an emergency can significantly mitigate harm.

First Aid Measures

Immediate action is required in the event of exposure.

 Inhalation: Move the exposed person to fresh air at once.[6] If breathing has stopped,
perform artificial respiration. If breathing is difficult, trained personnel may administer oxygen.
[6] Seek immediate medical attention.[6]

o Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with plenty
of soap and water for at least 15 minutes.[6][9] Get medical attention if irritation develops or
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persists.[6]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6][9] Seek immediate medical attention.[6]

 Ingestion: Wash out the mouth with water. Do NOT induce vomiting.[8] Seek immediate
medical attention.[6]

Spill Management

The response to a spill depends on its size and location.
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Caption: Logical workflow for responding to a chemical spill.
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Protocol for a Minor Solid Spill:

Alert Personnel: Notify others in the immediate area.

o Don PPE: Ensure you are wearing the appropriate PPE, including gloves, goggles, and a
respirator to avoid inhaling dust.[12]

o Contain: Prevent the powder from spreading.

o Clean Up: Carefully sweep or vacuum up the material.[6][12] Do NOT use methods that
generate dust. Place the collected material into a suitable, clearly labeled, and sealed
container for hazardous waste.[6][12]

o Decontaminate: Clean the spill area with soap and water, collecting all cleaning materials for
disposal as hazardous waste.[12]

e Report: Report the incident to the laboratory supervisor.

For major spills, evacuate the area immediately and contact your institution's emergency
response personnel.[14][15]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[6][9]

o Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[6][16]

e Hazardous Decomposition Products: Thermal decomposition can produce toxic and
corrosive gases, including hydrogen chloride, chlorine, nitrogen oxides (NOx), carbon
monoxide, and carbon dioxide.[6]

Waste Disposal

All waste containing Ethyl 3-chloro-5-nitrobenzoate must be treated as hazardous waste.
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e Solid Waste: Collect unused or contaminated solid material in a designated, clearly labeled,
and sealed container for solid hazardous waste.[11][17]

o Contaminated Materials: Any disposable items (e.g., gloves, absorbent pads, weighing
paper) that are contaminated must be placed in the designated solid hazardous waste
container.[11]

o Container Rinsate: The first rinse of an empty container must be collected and disposed of
as hazardous waste.[17]

e Regulations: All disposal must be conducted in strict accordance with federal, state, and
local regulations.[6][9] Do not dispose of this chemical down the drain or in regular trash.

Conclusion

Ethyl 3-chloro-5-nitrobenzoate is a compound with significant utility in scientific research, but
it requires careful and informed handling. The potential for skin, eye, and respiratory irritation,
combined with a lack of comprehensive toxicological data, mandates a conservative approach
to safety. By implementing the hierarchy of controls—prioritizing engineering and administrative
measures and supplementing them with appropriate PPE—researchers can effectively mitigate
the risks associated with this compound. Strict adherence to the handling, storage, emergency,
and disposal protocols outlined in this guide is essential for protecting the health and safety of
all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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